Cas no 101491-19-4 (IR-1061-Cl)

• Product Name: IR-1061-Cl
• CAS No: 101491-19-4
• MF: C₄₄H₃₄ClS₂
• MW: 662.323768138886
• CID: 5850879
• Update Time: 2025-11-02

IR-1061-Cl Chemical and Physical Properties

Names and Identifiers

• IR-1061-Cl

• Inchi： 1S/C44H34ClS2/c45-44-38(26-24-32-28-40(34-14-5-1-6-15-34)46-41(29-32)35-16-7-2-8-17-35)22-13-23-39(44)27-25-33-30-42(36-18-9-3-10-19-36)47-43(31-33)37-20-11-4-12-21-37/h1-12,14-21,24-31H,13,22-23H2/q+1
• InChI Key： LDGKYTBLPXFLOU-UHFFFAOYSA-N
• SMILES： C(=C1C=C(C2C=CC=CC=2)SC(C2C=CC=CC=2)=C1)C=C1CCCC(C=CC2=CC(C3C=CC=CC=3)=[S+]C(C3C=CC=CC=3)=C2)=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiopyrans

Additional information on IR-1061-Cl

Comprehensive Overview of IR-1061-Cl (CAS No. 101491-19-4): Properties, Applications, and Industry Insights

IR-1061-Cl (CAS No. 101491-19-4) is a specialized organic compound gaining significant attention in advanced material science and photonics research. This chlorinated derivative belongs to the class of near-infrared (NIR) absorbing dyes, exhibiting unique optical properties that make it valuable for cutting-edge applications. With its molecular structure optimized for high wavelength absorption, this compound demonstrates exceptional performance in the 1000-1100 nm spectral range, positioning it as a critical component in next-generation optoelectronic devices.

The growing demand for IR-1061-Cl correlates with emerging trends in biomedical imaging and telecommunication technologies. Researchers particularly value its thermal stability and solubility profile, which enable integration into various polymer matrices. Recent studies highlight its potential in optical data storage systems, where its nonlinear optical properties contribute to improved data density and retrieval speeds. The compound's CAS No. 101491-19-4 serves as a crucial identifier for researchers sourcing high-purity materials for sensitive applications.

In the context of renewable energy solutions, IR-1061-Cl demonstrates promising characteristics for organic photovoltaic cells. Its ability to extend light absorption into the NIR spectrum addresses one of the key challenges in solar energy conversion efficiency. Material scientists are exploring its combination with perovskite semiconductors to create hybrid systems that outperform traditional silicon-based technologies. These developments respond directly to frequent search queries about "NIR materials for solar applications" and "advanced dyes for energy harvesting".

The synthesis and purification processes for CAS No. 101491-19-4 involve sophisticated chromatographic techniques to achieve the required purity levels for optoelectronic applications. Quality control measures typically include HPLC analysis and spectroscopic verification, ensuring batch-to-batch consistency. This attention to detail answers common industry concerns about "material purity standards for photonic applications" and "reproducibility in specialty chemical production".

From a commercial perspective, IR-1061-Cl occupies a niche but growing segment of the functional dyes market. Suppliers emphasize its customizable formulation options to meet specific application requirements, addressing frequent purchaser inquiries about "tailored NIR absorber solutions". The compound's compatibility with various deposition techniques, including spin-coating and vapor deposition, makes it particularly attractive for flexible electronics manufacturers exploring next-generation display technologies.

Ongoing research into CAS No. 101491-19-4 continues to reveal novel applications, particularly in the field of biophotonics. Its low cytotoxicity profile in certain formulations has sparked interest in medical diagnostic applications, responding to trending searches about "safe NIR probes for bioimaging". Recent publications demonstrate its utility in contrast agent development for advanced imaging modalities that require deep tissue penetration with minimal scattering.

The handling and storage recommendations for IR-1061-Cl follow standard protocols for light-sensitive compounds, with particular emphasis on moisture control and oxygen-free environments to maintain stability. These practical considerations address common user questions about "best practices for dye storage" and "handling sensitive optical materials". Technical datasheets typically provide detailed guidance on solvent compatibility and processing temperature ranges to ensure optimal performance in end-use applications.

Looking toward future developments, researchers are investigating modifications to the IR-1061-Cl molecular structure to enhance its quantum yield and environmental stability. These efforts align with industry demands captured in search trends like "improving NIR dye longevity" and "sustainable photonic materials". The compound's versatility ensures its continued relevance as new applications emerge in quantum computing interfaces and advanced sensor technologies.

For researchers and engineers working with CAS No. 101491-19-4, understanding its structure-property relationships remains crucial for innovation. The compound's electronic configuration enables unique interactions with electromagnetic radiation, making it subject to numerous computational modeling studies. This scientific interest mirrors online searches for "predictive modeling of dye properties" and "molecular design of NIR absorbers", highlighting the compound's importance in both applied and theoretical research.

In conclusion, IR-1061-Cl (CAS No. 101491-19-4) represents a sophisticated tool in the materials scientist's arsenal, with applications spanning from renewable energy to medical diagnostics. Its continued development reflects broader industry trends toward multifunctional materials that address complex technological challenges. As research progresses, this compound will likely find new roles in emerging fields, maintaining its status as a valuable resource for optical innovation.